Cas no 868218-03-5 (1-(4-methylbenzenesulfonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product Name: 1-(4-methylbenzenesulfonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 868218-03-5
• MF: C₁₈H₂₀N₂O₂S₂
• MW: 360.493601799011
• CID: 5853856
• PubChem ID: 2148725
• Update Time: 2025-08-04

1-(4-methylbenzenesulfonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-[(4-methylphenyl)methylsulfanyl]-1-(4-methylphenyl)sulfonyl-4,5-dihydroimidazole
• MLS001232885
• 1-(4-methylbenzenesulfonyl)-2-{[(4-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
• AKOS024609711
• F1804-0187
• 2-((4-methylbenzyl)thio)-1-tosyl-4,5-dihydro-1H-imidazole
• SMR000806246
• 868218-03-5
• CHEMBL2130549
• 1-(4-methylbenzenesulfonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

• Inchi： 1S/C18H20N2O2S2/c1-14-3-7-16(8-4-14)13-23-18-19-11-12-20(18)24(21,22)17-9-5-15(2)6-10-17/h3-10H,11-13H2,1-2H3
• InChI Key： QWFIGUHBCLYMGI-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=C(C)C=C2)N(S(C2=CC=C(C)C=C2)(=O)=O)CCN=1

Computed Properties

• Exact Mass: 360.09662023g/mol
• Monoisotopic Mass: 360.09662023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 83.4Ų

Additional information on 1-(4-methylbenzenesulfonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

1-(4-methylbenzenesulfonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole: A Comprehensive Overview

The chemical compound 1-(4-methylbenzenesulfonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 868218-03-5) is a specialized organic molecule with significant potential in various research and industrial applications. This compound belongs to the class of sulfonylated imidazole derivatives, which are known for their diverse biological activities and utility in synthetic chemistry. The unique structural features of this molecule, including the 4-methylbenzenesulfonyl and (4-methylphenyl)methylsulfanyl groups, contribute to its distinct chemical properties and reactivity.

In recent years, there has been growing interest in sulfonamide-based compounds due to their applications in pharmaceuticals, agrochemicals, and materials science. Researchers and industry professionals are increasingly exploring the potential of 1-(4-methylbenzenesulfonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole as a building block for more complex molecules. Its imidazole core is particularly noteworthy, as this heterocyclic structure is found in many biologically active compounds and catalysts.

The synthesis of CAS 868218-03-5 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches often employ green chemistry principles, which is a current hot topic in chemical research. The compound's molecular weight of 346.47 g/mol and its specific solubility characteristics make it suitable for various experimental conditions. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly used to characterize and verify the structure of this compound.

One of the most searched questions regarding such compounds relates to their potential biological activities. While 1-(4-methylbenzenesulfonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole is primarily used in research settings, its structural analogs have shown interesting pharmacological properties. The scientific community is particularly interested in how modifications to the sulfonyl and sulfanyl groups might influence bioactivity, making this compound a valuable subject for structure-activity relationship studies.

From an industrial perspective, the demand for specialized imidazole derivatives has been steadily increasing. This growth is driven by their applications in developing new materials with enhanced properties. The 4-methylbenzenesulfonyl moiety in particular has attracted attention for its potential in creating advanced polymers and functional materials. Companies specializing in fine chemicals often list CAS 868218-03-5 in their catalogs as a research chemical, highlighting its importance in modern synthetic chemistry.

Storage and handling of 1-(4-methylbenzenesulfonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from light and moisture. These storage conditions are frequently searched by laboratory technicians and researchers working with similar compounds. Proper handling ensures the compound's stability and maintains its chemical integrity for experimental use.

The future research directions for 868218-03-5 may include exploring its potential as a ligand in catalytic systems or investigating its interactions with biological targets. The compound's unique combination of sulfonamide and thioether functionalities makes it an interesting candidate for further study in both materials science and medicinal chemistry. As the field of heterocyclic chemistry continues to evolve, compounds like this will likely play increasingly important roles in scientific advancements.

For researchers interested in obtaining 1-(4-methylbenzenesulfonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole, it's important to verify the supplier's credentials and request comprehensive analytical data. The purity grade, typically ranging from 95% to 99%, should be specified based on the intended application. Many scientific publications and patents reference this compound, demonstrating its utility across various chemical disciplines.

In conclusion, CAS 868218-03-5 represents an important member of the sulfonylated imidazole family with broad potential in chemical research and development. Its unique structural features and the growing interest in sulfur-containing heterocycles ensure that this compound will remain relevant in scientific investigations. As research continues to uncover new applications for such specialized molecules, 1-(4-methylbenzenesulfonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole may find even more significant roles in advancing chemical science and technology.